Cas no 2034395-38-3 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 2034395-38-3
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 5349945
• Update Time: 2025-09-28

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(isochroman-3-ylmethyl)-N,3,5-trimethylisoxazole-4-sulfonamide
• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C16H20N2O4S/c1-11-16(12(2)22-17-11)23(19,20)18(3)9-15-8-13-6-4-5-7-14(13)10-21-15/h4-7,15H,8-10H2,1-3H3
• InChI Key： SUAYJJUDCZNTCJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N(C)CC1CC2C=CC=CC=2CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• XLogP3: 1.8
• Topological Polar Surface Area: 81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide

Comprehensive Analysis of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide (CAS No. 2034395-38-3)

The compound N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide (CAS No. 2034395-38-3) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a 3,4-dihydro-1H-2-benzopyran core with a trimethyl-1,2-oxazole-4-sulfonamide moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to other sulfonamide-based therapeutics.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in drug discovery. The N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl] group in this compound introduces a chiral center, which could influence its binding affinity to target proteins. This feature aligns with current trends in precision medicine, where enantioselectivity plays a critical role in drug efficacy. Additionally, the 1,2-oxazole-4-sulfonamide fragment is known for its metabolic stability, a property highly sought after in the development of orally bioavailable drugs.

The synthesis of CAS No. 2034395-38-3 involves multi-step organic reactions, including the coupling of the benzopyran scaffold with the sulfonamide group. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Given the growing interest in heterocyclic compounds, this molecule's synthetic route has been optimized to improve yield and scalability, addressing key challenges in industrial production.

From a pharmacological perspective, N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide exhibits intriguing interactions with enzymes and receptors. Preliminary studies suggest its potential as an inhibitor of carbonic anhydrase, a target implicated in conditions like glaucoma and epilepsy. This aligns with the increasing focus on repurposing existing chemical scaffolds for new therapeutic indications, a strategy that reduces development timelines and costs.

Environmental and safety profiles of CAS No. 2034395-38-3 are also under scrutiny, as regulatory agencies emphasize greener chemistry practices. Its low solubility in water necessitates the use of biocompatible solvents, a topic frequently discussed in green chemistry forums. Furthermore, computational modeling studies predict favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, making it a viable candidate for further preclinical evaluation.

In the context of AI-driven drug discovery, this compound has been featured in virtual screening libraries due to its unique pharmacophore. Machine learning algorithms have identified its potential to bind to G-protein-coupled receptors (GPCRs), a protein family central to modern drug development. Such insights highlight the synergy between traditional synthetic chemistry and cutting-edge computational tools.

Market analysts note that the patent landscape for sulfonamide-based molecules is expanding, with 2034395-38-3 representing a niche yet high-growth segment. Its applications extend beyond medicine, including agrochemicals and material science, where sulfonamides are valued for their stability and functional diversity. This broad utility underscores the importance of continued research into its derivatives.

To summarize, N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N,3,5-trimethyl-1,2-oxazole-4-sulfonamide exemplifies the innovation driving contemporary chemical research. Its multifaceted properties—ranging from synthetic accessibility to biological activity—make it a compound of enduring interest. As the scientific community explores its full potential, this molecule is poised to contribute significantly to advancements in both healthcare and industrial chemistry.